1-(3-chlorophenyl)-4-[1-(3-phenylpropanoyl)-3-piperidinyl]piperazine

• IUPAC Name: 1-[3-[4-(3-chlorophenyl)piperazin-1-yl]piperidin-1-yl]-3-phenylpropan-1-one
• InChI: InChI=1S/C24H30ClN3O/c25-21-8-4-9-22(18-21)26-14-16-27(17-15-26)23-10-5-13-28(19-23)24(29)12-11-20-6-2-1-3-7-20/h1-4,6-9,18,23H,5,10-17,19H2
• InChI Key: QOUNPZXFOYTDOG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCC2=CC=CC=C2)N3CCN(CC3)C4=CC(=CC=C4)Cl
• Molecular Formula: C24H30ClN3O
• Molecular Weight: 412.0 g/mol

Description

1-(3-chlorophenyl)-4-[1-(3-phenylpropanoyl)-3-piperidinyl]piperazine, commonly known as CPP, is a piperazine derivative that has been extensively studied for its potential use in scientific research. CPP has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of CPP is complex and not fully understood. It is thought to act as a modulator of neurotransmitter release, particularly of dopamine and norepinephrine. CPP has also been shown to inhibit ion channels and regulate intracellular signaling pathways, suggesting that it may have a broader range of effects on cellular function.
Biochemical and Physiological Effects:
CPP has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate neurotransmitter release, particularly of dopamine and norepinephrine, which are important neurotransmitters involved in mood regulation and reward pathways. CPP has also been shown to inhibit ion channels, which are important for the regulation of cellular function. Additionally, CPP has been shown to regulate intracellular signaling pathways, suggesting that it may have a broader range of effects on cellular function.

Advantages and Limitations for Lab Experiments

CPP has several advantages for use in lab experiments. It is a potent and selective modulator of neurotransmitter release, making it a valuable tool for studying the role of neurotransmitters in various biological processes. It has also been shown to have a broad range of effects on cellular function, making it useful for studying a variety of biological processes. However, CPP also has some limitations. It is a complex molecule that requires careful attention to detail during synthesis to ensure the purity and quality of the final product. Additionally, its mechanism of action is not fully understood, which may limit its usefulness in certain research areas.

Future Directions

There are several future directions for the use of CPP in scientific research. One potential area of research is the role of CPP in the regulation of intracellular signaling pathways. CPP has been shown to regulate various signaling pathways, and further research in this area may provide insights into the cellular mechanisms underlying various biological processes. Another potential area of research is the use of CPP as a therapeutic agent for the treatment of various neurological and psychiatric disorders. Finally, research into the synthesis of CPP and other related compounds may lead to the development of new and more potent modulators of neurotransmitter release.

Scientific Research Applications

CPP has been extensively studied for its potential use in scientific research. It has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of ion channels, and the regulation of intracellular signaling pathways. CPP has been used in a wide range of research areas, including neuroscience, pharmacology, and toxicology.